(2,4-Difluorophenyl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (2,4-difluorophenyl)-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H15F2N3O3/c1-23-14-15(20-6-5-19-14)24-11-4-7-21(9-11)16(22)12-3-2-10(17)8-13(12)18/h2-3,5-6,8,11H,4,7,9H2,1H3
• InChI Key: RCQQKYQZDLZMQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C16H15F2N3O3
• Molecular Weight: 335.30 g/mol

Description

(2,4-Difluorophenyl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone, also known as DFP-10825, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in medicine and agriculture.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research has shown methods for synthesizing compounds with difluorophenyl and pyrrolidin-1-yl)methanone structures. These methods involve reactions such as the synthesis of oxime derivatives for antimicrobial activities and the creation of complex molecules for structural and medicinal chemistry studies (Mallesha & Mohana, 2014) (Huang et al., 2021).

• Structural Characterization : Detailed structural analyses using X-ray diffraction and NMR techniques have been conducted on similar compounds, providing insights into their molecular conformations and potential reactivity patterns (Butcher et al., 2006) (Lakshminarayana et al., 2009).

Biological Activities and Applications

• Antimicrobial Activities : Compounds with structural similarities have been evaluated for their in vitro antibacterial and antifungal activities, showing promise as leads for developing new antimicrobial agents. Some derivatives exhibited significant activity against pathogenic bacterial and fungal strains, highlighting their potential for further medicinal chemistry development (Patel et al., 2011) (Kumar et al., 2012).

• Catalytic and Synthetic Applications : Research into the use of related compounds in catalysis and organic synthesis has demonstrated their utility in facilitating chemical transformations, including alcohol oxidation and the synthesis of heterocyclic compounds. This underscores the versatility of these molecules in synthetic organic chemistry (Hazra et al., 2015).